![molecular formula C22H25ClN2O3S B375985 Ethyl 6-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-5-cyano-2-methyl-4-(2-methylpropyl)-1,4-dihydropyridine-3-carboxylate CAS No. 231935-14-1](/img/structure/B375985.png)
Ethyl 6-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-5-cyano-2-methyl-4-(2-methylpropyl)-1,4-dihydropyridine-3-carboxylate
Description
The compound “Ethyl 6-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-5-cyano-2-methyl-4-(2-methylpropyl)-1,4-dihydropyridine-3-carboxylate” is a complex organic molecule. It has a molecular formula of C22H25ClN2O3S . The structure contains a dihydropyridine ring, which is a common motif in various pharmaceutical compounds .
Scientific Research Applications
Synthesis of Pyrano[2,3-d]pyrimidine Derivatives
This compound serves as a precursor in the synthesis of a new series of pyrano[2,3-d]pyrimidine derivatives. These derivatives are synthesized through reactions with various reagents such as formamide, formic acid, urea, thiourea, semicarbazide, and thiosemicarbazide, yielding compounds with potential biological activities .
Antimicrobial Activity
The compound has been used to synthesize biologically active metal complexes in the presence of 1,10-phenanthroline monohydrate. These complexes exhibit significant antimicrobial activity against a range of bacteria and fungi, highlighting its potential in developing new antimicrobial agents .
Coordination Chemistry
In coordination chemistry, the compound acts as a ligand to form complexes with various metal ions. These complexes have been studied for their structural properties and potential applications in catalysis and materials science .
Biological Metal Complex Synthesis
The compound is involved in the synthesis of Cr(III), Fe(III), Co(II), Ni(II), Cu(II), and Zn(II) complexes. These complexes are investigated for their biological activities, which could lead to the development of new therapeutic agents .
Structural Analysis
Structural analysis of the compound and its derivatives, including metal complexes, provides insights into their crystalline and semicrystalline nature. This is crucial for understanding the compound’s properties and potential applications in nanotechnology and materials science .
Thermal Stability Studies
The thermal stability and decomposition pathways of the compound and its metal complexes are evaluated using thermogravimetric techniques. This information is essential for applications that require high thermal stability .
Activation Thermodynamic Parameters
The activation thermodynamic parameters of the compound and its complexes are estimated from their thermal degradation profiles. These parameters are important for predicting the behavior of the compound under various conditions .
Powder X-ray Diffraction Analysis
Powder X-ray diffraction (XRD) analysis is used to determine the crystalline nature of the compound and its complexes. This analysis is vital for applications in crystal engineering and the design of functional materials .
properties
IUPAC Name |
ethyl 6-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-5-cyano-2-methyl-4-(2-methylpropyl)-1,4-dihydropyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25ClN2O3S/c1-5-28-22(27)20-14(4)25-21(18(11-24)17(20)10-13(2)3)29-12-19(26)15-6-8-16(23)9-7-15/h6-9,13,17,25H,5,10,12H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KAXAEXCEEATYFA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC(=C(C1CC(C)C)C#N)SCC(=O)C2=CC=C(C=C2)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25ClN2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-5-cyano-2-methyl-4-(2-methylpropyl)-1,4-dihydropyridine-3-carboxylate | |
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